Cas no 1339319-92-4 (1-ethyl-1H-pyrazole-5-sulfonamide)

• Product Name: 1-ethyl-1H-pyrazole-5-sulfonamide
• CAS No: 1339319-92-4
• MF: C₅H₉N₃O₂S
• MW: 175.208859205246
• MDL: MFCD19621606
• CID: 5243282
• PubChem ID: 63974720
• Update Time: 2026-03-08

1-ethyl-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-pyrazole-5-sulfonamide
• 1H-Pyrazole-5-sulfonamide, 1-ethyl-

• MDL： MFCD19621606
• Inchi： 1S/C5H9N3O2S/c1-2-8-5(3-4-7-8)11(6,9)10/h3-4H,2H2,1H3,(H2,6,9,10)
• InChI Key： CLPUWDMYWCEVOG-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1CC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 220
• XLogP3: -0.6
• Topological Polar Surface Area: 86.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides